Cas no 1889526-72-0 (methyl 3-amino-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylate)

• Product Name: methyl 3-amino-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylate
• CAS No: 1889526-72-0
• MF: C₁₃H₁₄F₃NO₂
• MW: 273.250974178314
• CID: 5760167
• PubChem ID: 115050766
• Update Time: 2025-06-14

methyl 3-amino-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1450375
• methyl 3-amino-1-[3-(trifluoromethyl)phenyl]cyclobutane-1-carboxylate
• 1889526-72-0
• methyl 3-amino-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylate

• Inchi： 1S/C13H14F3NO2/c1-19-11(18)12(6-10(17)7-12)8-3-2-4-9(5-8)13(14,15)16/h2-5,10H,6-7,17H2,1H3
• InChI Key： FZPHBURIZBWBDK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1(C(=O)OC)CC(C1)N)(F)F

Computed Properties

• Exact Mass: 273.09766318g/mol
• Monoisotopic Mass: 273.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 3-amino-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylate

Comprehensive Overview of Methyl 3-amino-1-[3-(trifluoromethyl)phenyl]cyclobutane-1-carboxylate (CAS No. 1889526-72-0)

Methyl 3-amino-1-[3-(trifluoromethyl)phenyl]cyclobutane-1-carboxylate (CAS No. 1889526-72-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of cyclobutane derivatives, which are increasingly explored for their potential in drug discovery and material science. Its molecular structure combines a cyclobutane ring with a trifluoromethylphenyl group and an ester functionality, making it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds like methyl 3-amino-1-[3-(trifluoromethyl)phenyl]cyclobutane-1-carboxylate has surged, driven by their applications in medicinal chemistry. Fluorine atoms are known to enhance the bioavailability, metabolic stability, and binding affinity of pharmaceutical agents. Researchers frequently search for terms such as "fluorinated cyclobutane synthesis" or "trifluoromethylphenyl derivatives in drug design", reflecting the growing interest in this niche. The compound’s CAS No. 1889526-72-0 is often referenced in patents and academic papers, highlighting its relevance in cutting-edge research.

The synthesis of methyl 3-amino-1-[3-(trifluoromethyl)phenyl]cyclobutane-1-carboxylate typically involves multi-step organic reactions, including cycloaddition and esterification processes. Its amino and ester groups provide reactive sites for further functionalization, enabling the creation of tailored molecules for specific applications. This adaptability aligns with the broader trend of customizable intermediates in fine chemical production, a topic frequently discussed in forums and industry reports.

From an industrial perspective, the compound’s stability and solubility properties make it suitable for use in high-throughput screening and combinatorial chemistry. These techniques are pivotal in accelerating the discovery of new therapeutic candidates, a hot topic in the era of AI-driven drug development. Searches for "cyclobutane-based scaffolds in medicinal chemistry" or "role of trifluoromethyl groups in drug discovery" underscore the compound’s significance in modern research paradigms.

Environmental and regulatory considerations also play a role in the compound’s applications. Unlike some halogenated compounds, methyl 3-amino-1-[3-(trifluoromethyl)phenyl]cyclobutane-1-carboxylate is designed to meet stringent safety standards, addressing concerns about sustainable chemistry. This aligns with the increasing focus on green synthesis methods, a frequently searched topic among chemists and environmental scientists.

In summary, methyl 3-amino-1-[3-(trifluoromethyl)phenyl]cyclobutane-1-carboxylate (CAS No. 1889526-72-0) represents a promising building block in synthetic chemistry, with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural uniqueness and functional versatility make it a subject of ongoing research, particularly in the context of fluorine chemistry and drug design innovation. As the scientific community continues to explore its potential, this compound is poised to remain a key player in advanced chemical synthesis.